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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

Physical Properties of 2,3-Diethylaniline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the boiling and melting
points, of 2,3-Diethylaniline. Extensive searches of publicly available chemical databases and
supplier information did not yield specific experimental values for the boiling and melting points
of 2,3-Diethylaniline. This suggests that these properties have not been widely determined or
published.

However, to provide a useful reference for researchers, this guide includes the physical
properties of closely related isomers, 2,6-Diethylaniline and N,N-Diethylaniline. This
comparative data can offer an estimation of the expected physical properties of 2,3-
Diethylaniline. Additionally, detailed experimental protocols for the determination of boiling and
melting points are provided.

Quantitative Data Summary

The following table summarizes the available physical property data for 2,3-Diethylaniline and
its isomers.
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Molecular Boiling Point Melting Point
Compound CAS Number
Formula (°C) (°C)
_ . Data not Data not
2,3-Diethylaniline  170099-08-8 Ci10H1sN ] ]
available available
_ . 243 °C (lit.)[1][2]
2,6-Diethylaniline  579-66-8 C1o0H1sN ] 3-4 °C[1][4]
N,N- 217 °C (lit.)[5][6] ,
_ B 91-66-7 CioH1sN -38 °C (lit.)[6][7]
Diethylaniline [7]

Experimental Protocols

The following are detailed methodologies for the experimental determination of boiling and
melting points, which would be applicable to 2,3-Diethylaniline.

Boiling Point Determination (Micro-reflux method)

This method is suitable for small quantities of a liquid sample and provides an accurate boiling

point at a given pressure.
Apparatus:

Small test tube

Thermometer (calibrated)

Heating mantle or oil bath

Magnetic stirrer and stir bar

Clamps and stand
Procedure:

o Place a small volume (approximately 0.5-1 mL) of the liquid sample (e.g., 2,3-
Diethylaniline) into a clean, dry test tube along with a small magnetic stir bar.
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Clamp the test tube securely in the heating mantle or oil bath.

Position a calibrated thermometer so that the bulb is suspended in the vapor phase above
the liquid surface, ensuring it does not touch the sides of the test tube. The bottom of the
thermometer bulb should be approximately 1 cm above the liquid.

Begin gently heating the sample while stirring to ensure even heat distribution.

Observe the sample as it begins to boil and a ring of condensing vapor (reflux ring) becomes
visible on the walls of the test tube.

Adjust the heating so that the reflux ring is stable and maintained just above the
thermometer bulb.

The temperature at which the vapor temperature remains constant is recorded as the boiling
point of the liquid.

It is crucial to record the atmospheric pressure at the time of the measurement, as the boiling
point is pressure-dependent.

Melting Point Determination (Capillary Method)

This is a standard and accurate method for determining the melting point of a solid organic

compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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e Ensure the sample of the organic compound (e.qg., solidified 2,3-Diethylaniline) is pure and
dry. If necessary, purify the compound by recrystallization.

e Grind a small amount of the solid sample into a fine powder using a mortar and pestle.

o Pack the powdered sample into the sealed end of a capillary tube to a height of 2-3 mm by
tapping the tube gently on a hard surface.

o Place the capillary tube into the sample holder of the melting point apparatus.

o Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the temperature
approaches the expected melting point.

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted into a clear liquid.

For a pure substance, the melting range should be narrow (typically within 1-2 °C).

Logical Workflow Visualization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a new or uncharacterized chemical compound like 2,3-Diethylaniline.
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Compound Synthesis and Purification

Synthesis of 2,3-Diethylaniline

;

Purification (e.g., Distillation, Crystallization)

'

Purity Analysis (e.g., GC-MS, NMR)

Record Temperature and Pressure

'

Compare with Literature/Isomers

Report Findings

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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